Cas no 107290-05-1 (Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-)
107290-05-1 structure
Product Name:Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-
CAS No:107290-05-1
MF:C19H14N4O2
MW:330.34006357193
CID:175156
PubChem ID:130919
Update Time:2025-04-19
Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-
- Auranthine
- (-)-6,7,7a,8-Tetrahydroquinazolino(3',2':1,6)pyrido(2,3-b)(1,4)benzodiazepine-9,16-dione
- Quinazolino(3',2':1,6)pyrido(2,3-b)(1,4)benzodiazepine-9,16-dione, 6,7,7a,8-tetrahydro-, (-)-
- (-)-6,7,7a,8-Tetrahydroquinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione
- ACon1_002172
- Q15410257
- MLS000877005
- ACon0_001423
- HMS2270I18
- MEGxm0_000062
- NCGC00179759-02_C19H14N4O2_Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione, 6,7,7a,8-tetrahydro-
- 107290-05-1
- CHEMBL1339332
- SCHEMBL19817121
- NCGC00179759-02
- DTXSID10910282
- CHEBI:181582
- AKOS040736373
- 2,10,15,23-tetrazapentacyclo[12.9.0.02,11.04,9.017,22]tricosa-1(23),4,6,8,10,17,19,21-octaene-3,16-dione
- SMR000440632
- BRD-A51491846-001-01-2
-
- Inchi: 1S/C19H14N4O2/c24-18-11-5-1-3-7-13(11)21-17-15(22-18)9-10-16-20-14-8-4-2-6-12(14)19(25)23(16)17/h1-8,15H,9-10H2,(H,22,24)
- InChI Key: QSYOIPMDADNFRO-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2N=C2CCC3C(=NC4C=CC=CC=4C(N3)=O)N21
Computed Properties
- Exact Mass: 330.11182
- Monoisotopic Mass: 330.11167570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 670
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 60
- XLogP3: 1.5
- Topological Polar Surface Area: 74.1Ų
Experimental Properties
- PSA: 74.13
Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)- Related Literature
-
1. Auranthine, a new benzodiazepinone metabolite of Penicillium aurantiogriseumStephanie E. Yeulet,Peter G. Mantle,John N. Bilton,Henry S. Rzepa,Richard N. Sheppard J. Chem. Soc. Perkin Trans. 1 1986 1891
-
U. A. Kshirsagar Org. Biomol. Chem. 2015 13 9336
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3. Index pages
-
Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2018 35 1236
-
Joseph P. Michael Nat. Prod. Rep. 2004 21 650
107290-05-1 (Quinazolino[3',2':1,6]pyrido[2,3-b][1,4]benzodiazepine-9,16-dione,6,7,7a,8-tetrahydro-, (-)-) Related Products
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